Cas no 129453-61-8 (Fulvestrant)

• Product Name: Fulvestrant
• CAS No: 129453-61-8
• MF: C₃₂H₄₇F₅O₃S
• MW: 606.77080655098
• MDL: MFCD00903953
• CID: 63997
• PubChem ID: 104741
• Update Time: 2026-03-09

Fulvestrant Chemical and Physical Properties

Names and Identifiers

• Fulvestrant
• (7a,17b)-7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17-diol
• Fulvestrant (ICI 182780,ZD 9238, Faslodex®)
• Fulvestrant Solution
• ICI 182,780
• (7R,8R,9S,13S,14S,17S)-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• Bendamustine hydrochloride
• EP3101
• Faslodex
• SDX105
• ZD 182780
• ZD9238
• ZM182780
• Fulvtrant
• ICH-182780
• Fulvstrant
• ICI-187280
• Fulvestran
• ZD 9238
• zd182780
• NCGC00386134-10
• FULVESTRANT (MART.)
• Faslodex(ICI 182,780)
• CCRIS 8741
• Fulvestrant, United States Pharmacopeia (USP) Reference Standard
• FULVESTRANT [EP MONOGRAPH]
• CHEBI:31638
• Fulvestrant (Standard)
• ZM 182780
• 7alpha-(9-(4,4,5,5,5-PENTAFLUOROPENTYLSULPHINYL)NONYL)ESTRA-1,3,5(10)-TRIENE-3,17beta-DIOL
• BIDD:PXR0136
• BI167222
• 7alpha-(9-((4,4,5,5,5-Pentafluoropentyl)sulfinyl)nonyl)estra-1,3,5(10)-triene-3,17beta-diol
• Fulvestrant [USAN]
• HB2501
• Tox21_303656
• NCGC00024964-02
• FULVESTRANT [MART.]
• Fulvestrant R enantiomer
• ICI182780
• MFCD00903953
• ZM-182780
• FULVESTRANT (USP-RS)
• Fulvestrant (Faslodex)
• 7alpha-[9-(4,4,5,5,5-pentafluoro-pentylsulfinyl)nonyl]estra-1,3,5(10)-triene-3,17beta-diol
• ZM 182780 , ZD 9238 , ICI 182780
• (1S,3aS,3bR,4R,9bS,11aS)-11a-methyl-4-[9-(4,4,5,5,5-pentafluoropentanesulfinyl)nonyl]-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• LP00114
• FULVESTRANT [USP MONOGRAPH]
• CS-1267
• Tox21_110939
• ESTRA-1,3,5(10)-TRIENE-3,17-DIOL, 7-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFINYL)NONYL)-, (7.ALPHA.,17.BETA.)-
• Fulvestrant, >98% (HPLC)
• 7.ALPHA.-(9-(4,4,5,5,5-PENTAFLUOROPENTYLSULPHINYL)NONYL)ESTRA-1,3,5(10)-TRIENE-3,17.BETA.-DIOL
• 7alpha,17beta-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17-diol
• BIDD:ER0348
• NSC 759879
• (7R,8R,9S,13S,14S,17S)-13-Methyl-7-[9-(4,4,5,5,5-pentafluoro-pentane-1-sulfinyl)-nonyl]-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• NCGC00260799-01
• 22X328QOC4
• AB01273957-03
• CHEMBL1358
• DB00947
• CAS-129453-61-8
• (13S,17S)-13-Methyl-7-[9-(4,4,5,5,5-pentafluoro-pentane-1-sulfinyl)-nonyl]-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Fulvestrant, Vetec(TM) reagent grade, >98%
• NCGC00164789-04
• DTXCID202369
• NSC719276
• Fulvestrant, European Pharmacopoeia (EP) Reference Standard
• (7R,13S,17S)-13-Methyl-7-[9-(4,4,5,5,5-pentafluoro-pentane-1-sulfinyl)-nonyl]-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• (7a,17b)-7-[9-[(4,4,5,5,5pentafluoropentyl)Sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17-diol
• NCGC00260152-01
• Fulvestrant S enantiomer
• FULVESTRANT [USP-RS]
• F1144
• 7alpha-(9-((4,4,5,5,5-pentafluoropentyl)sulfinyl)nonyl)estra-1(10),2,4-triene-3,17beta-diol
• SCHEMBL8209
• MLS006010187
• 7alpha-[9[(4,4,5,5,5-Pentafluropentyl)sulfinyl]nonyl]-estra-1,3,5(10)-triene-3, 17 beta diol
• 1316849-17-8
• 129453-61-8
• FULVESTRANT [WHO-DD]
• HY-13636R
• FULVESTRANT [EMA EPAR]
• EN300-120628
• Fluvestrant
• Fulvestrant (JAN/USP/INN)
• Estra-1,3,5(10)-triene-3,17-diol, 7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]-, (7alpha,17beta)-
• ICI 182,789
• FULVESTRANT [JAN]
• Tox21_202604
• (7alpha,17beta)-7-{9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl}estra-1,3,5(10)-triene-3,17-diol
• (7R,13S,17S)-13-methyl-7-(9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• NCGC00164789-02
• ZD-9238
• D01161
• (7R,8R,9S,13S,14S,17S)-13-methyl-7-(9-((4,4,5,5,5-pentafluoropentyl)sulfinyl)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• HMS3712A06
• NSC-719276
• SMR001456109
• NCGC00257357-01
• FULVESTRANT [INN]
• Fulvestrant?
• HMS2090N22
• AB01273957-01
• HSDB 7658
• UNII-22X328QOC4
• fulvestrantum
• HY-13636
• FULVESTRANT [USP IMPURITY]
• 1807900-80-6
• ZD-182780
• AB01273957-02
• Faslodex (TN)
• 7alpha-{9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl}estra-1(10),2,4-triene-3,17beta-diol
• SDCCGSBI-0633685.P001
• (7R,8S,9S,13S,14S,17S)-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl) nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• L02BA03
• GLXC-03001
• FULVESTRANT [ORANGE BOOK]
• GTPL1015
• Q5508491
• FULVESTRANT [MI]
• Ici 182780
• DTXSID4022369
• Tox21_110939_1
• ICI 182780- Bio-X
• CS-0694849
• (7R,9S,13S,14S,17S)-13-Methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• FULVESTRANT (EP MONOGRAPH)
• 13-Methyl-7-[9-(4,4,5,5,5-pentafluoro-pentane-1-sulfinyl)-nonyl]-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• S1191
• Estra-1,5(10)-triene-3,17-diol, 7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]-, (7.alpha.,17.beta.)-
• (7R,8R,9S,13S,14S,17S)-13-methyl-7-(9-(4,4,5,5,5-pentafluoropentyldihydrosulfinyl)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Tox21_500114
• Fulvestrant [USAN:USP:INN:BAN]
• (7alpha,17beta)-7-{9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl}estra-1(10),2,4-triene-3,17-diol
• CCG-221418
• 13-Methyl-7-[9-(4,5,5,5-pentafluoropentylsulfinyl)nonyl]-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• AKOS015895669
• AS-13024
• C32H47F5O3S
• ICI 182,780 (Fulvestrant)
• BCP0726000227
• FULVESTRANT [VANDF]
• NSC-759879
• J-005680
• Estra-1,3,5(10)-triene-3,17-diol, 7-(9-((4,4,5,5,5-pentafluoropentyl)sulfinyl)nonyl)-, (7alpha,17beta)-
• (7R,8R,9S,13S,14S,17S)-13-methyl-7-(9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• AC-4693
• DA-63628
• HMS3260G10
• BCP9000707
• Fulvestrant for system suitability, European Pharmacopoeia (EP) Reference Standard
• ICI 182 780
• Fulvestrant (USAN:USP:INN:BAN)
• AB01273957_04
• FULVESTRANT (USP IMPURITY)
• NS00004276
• BRD-A85667082-001-12-7
• 7a-(9-((4,4,5,5,5,-Pentafluoropentyl)sulphinyl)nonyl)-estra-1,3,5(10)-triene-3,17b-diol
• BDBM50169743
• ICI-182780
• CCG-220082
• FULVESTRANT (USP MONOGRAPH)
• EX-A959

• MDL： MFCD00903953
• Inchi： 1S/C32H47F5O3S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-41(40)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26-,27+,28+,29-,30+,41?/m1/s1
• InChI Key： VWUXBMIQPBEWFH-WCCTWKNTSA-N
• SMILES： C[C@@]12[C@@H](O)CC[C@@]1([H])[C@]3([H])[C@H](CCCCCCCCCS(CCCC(F)(F)C(F)(F)F)=O)CC4=C(C=CC(O)=C4)[C@@]3([H])CC2

Computed Properties

• Exact Mass: 606.31700
• Monoisotopic Mass: 606.317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 76.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.201
• Melting Point: 104-110°C
• Boiling Point: 674.8 °C at 760 mmHg
• Flash Point: 361.9 °C
• Refractive Index: 1.521
• Solubility: DMSO: >5mg/mL
• PSA: 76.74000
• LogP: 9.54830
• Solubility: Not determined

Fulvestrant Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• RTECS：KG7623000
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives

Additional information on Fulvestrant

Introduction to Fulvestrant (CAS No: 129453-61-8) in Modern Oncology

Fulvestrant, a compound with the chemical identifier CAS No: 129453-61-8, has emerged as a cornerstone in the management of hormone receptor-positive breast cancer. This synthetic selective estrogen receptor downregulator (SERD) represents a significant advancement in targeted therapy, offering a mechanism distinct from traditional selective estrogen receptor modulators (SERMs). The pharmacological profile and therapeutic applications of Fulvestrant have been extensively studied, yielding substantial insights into its role in oncology.

The mechanism of action of Fulvestrant is fundamentally rooted in its ability to downregulate estrogen receptors, particularly the estrogen receptor alpha (ERα). Unlike SERMs that act as partial agonists or antagonists, Fulvestrant functions by binding to the ERα and promoting its degradation through the ubiquitin-proteasome system. This results in a more profound and sustained reduction in ER-mediated signaling, making it particularly effective in cancers where ERα is overexpressed or amplified.

Recent advancements in the field have highlighted the efficacy of Fulvestrant, especially in postmenopausal women with advanced hormone receptor-positive breast cancer. Clinical trials have demonstrated that Fulvestrant can induce significant tumor regression and delay disease progression. Notably, studies have shown that Fulvestrant exhibits a higher response rate compared to traditional endocrine therapies like tamoxifen, particularly in patients who have developed resistance to these agents.

The development of Fulvestrant has also been accompanied by improvements in formulation and administration methods. The drug is available in both intravaginal and intramuscular formulations, allowing for flexible treatment regimens tailored to individual patient needs. The intravaginal route has been particularly advantageous for patients who prefer non-invasive treatment options or who experience gastrointestinal side effects associated with oral endocrine therapies.

One of the most compelling aspects of Fulvestrant is its potential for combination therapy. Emerging research suggests that combining Fulvestrant with other targeted agents or immunotherapy can enhance therapeutic outcomes. For instance, studies have explored the synergistic effects of Fulvestrant with CDK4/6 inhibitors, which have shown promising results in preclinical models. These combinations aim to overcome resistance mechanisms and improve long-term survival rates.

The molecular interactions underlying Fulvestrant's efficacy have been further elucidated through structural biology studies. High-resolution crystal structures of Fulvestrant bound to ERα have revealed key residues involved in its binding and degradation pathway. These insights have not only enhanced our understanding of the drug's mechanism but also provided valuable starting points for developing next-generation SERDs with improved pharmacokinetic properties and reduced side effects.

From a clinical perspective, the use of Fulvestrant has expanded beyond initial indications to include earlier stages of hormone receptor-positive breast cancer. Phase III trials have demonstrated that Fulvestrant can be used as an adjuvant therapy to improve disease-free survival rates. This shift reflects a growing recognition of the importance of early intervention and personalized treatment strategies in breast cancer management.

The safety profile of Fulvestrant has been well-characterized through extensive clinical experience. While it shares some common side effects with other endocrine therapies, such as hot flashes and arthralgia, it does not carry the same risks of uterine malignancies associated with tamoxifen. This makes Fulvestrant an attractive option for long-term treatment regimens, where minimizing toxicity is a critical consideration.

Future directions in Fulvestrant research are likely to focus on optimizing its use in combination regimens and exploring novel mechanisms of resistance reversal. Advances in biomarker development may also enable more precise patient selection for Fulvestrant therapy, ensuring that it is used most effectively among those who are likely to benefit from it.

In conclusion, Fulvestrant represents a significant advancement in the treatment of hormone receptor-positive breast cancer. Its unique mechanism of action, combined with promising clinical outcomes and flexible administration options, make it a valuable asset in modern oncology. As research continues to uncover new applications and optimize treatment strategies, Fulvestrant is poised to remain at the forefront of breast cancer therapeutics for years to come.